Cas no 1452167-03-1 (Rimegepant Impurity 54 )

• Product Name: Rimegepant Impurity 54
• CAS No: 1452167-03-1
• MF: C₂₅H₃₃F₂NO₃Si
• MW: 461.616735219955
• CID: 6805247
• Update Time: 2025-03-21

Rimegepant Impurity 54 Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclohepta[b]pyridin-5-one, 6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-6-hydroxy-9-[[tris(1-methylethyl)silyl]oxy]-, (9R)-
• Rimegepant Impurity 54
• Ramepam Impurity 54
• Rimegepant Impurity 54

• Inchi： 1S/C25H33F2NO3Si/c1-15(2)32(16(3)4,17(5)6)31-21-12-13-25(30,19-10-7-11-20(26)22(19)27)24(29)18-9-8-14-28-23(18)21/h7-11,14-17,21,30H,12-13H2,1-6H3/t21-,25?/m1/s1
• InChI Key： MFXNZKBFRIVMQO-JGKWMGOWSA-N
• SMILES： C12[C@H](O[Si](C(C)C)(C(C)C)C(C)C)CCC(C3=CC=CC(F)=C3F)(O)C(=O)C1=CC=CN=2

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 526.3±50.0 °C(Predicted)
• pka: 10.53±0.40(Predicted)